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An Inter-laboratory Comparison of Ytterbium Ion Clock Frequencies

This guide provides an objective comparison of Ytterbium (Yb+) ion clock frequencies based on

peer-reviewed experimental data. It is intended for researchers, scientists, and professionals in

fields requiring high-precision time and frequency metrology. The guide summarizes key

performance metrics, outlines common experimental methodologies, and visualizes the

process of inter-laboratory frequency comparisons.

Data Presentation: Ytterbium Ion Clock Frequency
Measurements
The following table summarizes absolute frequency and frequency ratio measurements for

Ytterbium ion clocks from various international laboratories. These values are crucial for the

future redefinition of the SI second and for fundamental physics research.[1][2][3] The data

highlights the remarkable consistency and decreasing uncertainty achieved in recent years.
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Clock
Transition

Laboratory/Co
mparison

Measured
Frequency
(Hz) or Ratio

Fractional
Uncertainty

Year

Absolute

Frequency

Measurements

⁶s ²S₁/₂ – ⁵d ²D₃/

₂ (E2)

Physikalisch-

Technische

Bundesanstalt

(PTB)

688 358 979 309

312 ± 6
1 x 10⁻¹⁴ 2001

¹S₀ – ³P₀ KRISS
518 295 836 590

863.5 ± 8.1
1.6 x 10⁻¹⁵ 2011

¹S₀ – ³P₀ INRiM (IT-Yb1)
518 295 836 590

863.44 ± 0.14
2.7 x 10⁻¹⁶ 2023

²S₁/₂ – ²F₇/₂ (E3)
National Physical

Laboratory (NPL)

Measurements

between 2019-

2023 agreed with

the 2021 BIPM

value

3.7 x 10⁻¹⁶ to 1.1

x 10⁻¹⁵
2024

Frequency Ratio

Measurements

ν(¹⁷¹Yb⁺ E3) /

ν(¹⁷¹Yb⁺ E2)

Single Ion

Measurement
- 6 x 10⁻¹⁶ 2014

ν(¹⁷¹Yb) / ν(⁸⁷Sr)
Optical-Optical

Direct Link

1.207 507 039

343 340 4 ±

0.000 000 000

001 8

1.5 x 10⁻¹⁵ 2012

ν(¹⁹⁹Hg) /

ν(¹⁷¹Yb)

Direct

Measurement

2.177 473 194

134 565 07 ±

0.000 000 000

000 000 19

8.8 x 10⁻¹⁷ 2018
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ν(¹⁷¹Yb) / ν(⁸⁷Sr)

& ν(¹⁷¹Yb) /

ν(²⁷Al⁺)

NIST / JILA

Comparison

Ratios measured

with stated

uncertainties

6 x 10⁻¹⁸ to 8 x

10⁻¹⁸
2021

Remote

Frequency

Comparisons

y(PTB) - y(NPL)

for ¹⁷¹Yb⁺ E2
GPS PPP Link

Fractional

Frequency

Difference: -1.3 ±

1.2 x 10⁻¹⁵

1.2 x 10⁻¹⁵

(statistical)
2016

Experimental Protocols
The high accuracy of Ytterbium ion clocks is achieved through sophisticated experimental

setups and methodologies. A typical experiment involves the following key stages:

Ion Trapping and Cooling: A single Ytterbium ion (typically the ¹⁷¹Yb⁺ isotope) is confined in a

radio-frequency Paul trap.[4][5] Laser cooling is applied to reduce the ion's motional energy

to near the quantum ground state, which minimizes Doppler shifts, a major source of

uncertainty.

Clock Transition Interrogation: An ultra-stable laser, narrowed to a sub-Hz linewidth, is used

to probe the chosen narrow optical clock transition. The electric quadrupole (E2) transition at

435.5 nm and the electric octupole (E3) transition at 467 nm are common choices due to

their extremely narrow natural linewidths. The laser frequency is scanned across the atomic

resonance to determine its center frequency.

Frequency Measurement with an Optical Frequency Comb: A femtosecond optical frequency

comb acts as a precise ruler to measure the optical frequency of the clock laser. The comb

phase-coherently links the high optical frequency (hundreds of THz) to a microwave

reference standard, such as a hydrogen maser or a cesium fountain clock, whose frequency

is traceable to the SI second.

Systematic Shift Evaluation: Numerous environmental factors can shift the clock's frequency.

These systematic shifts must be carefully evaluated and corrected for. Key shifts include the
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quadratic Zeeman shift from magnetic fields, the electric quadrupole shift from stray electric

field gradients, and the black-body radiation (BBR) Stark shift from the thermal environment.

The total systematic uncertainty is a critical metric for the clock's accuracy.

Inter-laboratory Comparison: To validate the accuracy and consistency of these clocks, their

frequencies are compared. This can be done locally by measuring frequency ratios against

other optical clocks, or remotely between different laboratories. Remote comparisons utilize

techniques such as phase-stabilized optical fiber links or satellite-based methods like

Precise Point Positioning (PPP) with GPS signals.

Visualization of Inter-laboratory Comparison
Workflow
The following diagram illustrates a typical workflow for a remote comparison of two Ytterbium

ion clocks located in different laboratories.
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Caption: Workflow for a remote frequency comparison of Ytterbium ion clocks via GPS.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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